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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)benzamide
CAS No.: 16405-21-3
Cat. No.: B3419981

Executive Safety & Identity Summary

Before initiating any disposal workflow, positive identification and risk assessment are
mandatory. N-(2-Hydroxyethyl)benzamide is an amide derivative often used as a synthesis
intermediate. While not classified as acutely toxic like its amine precursors, it requires strict
segregation from municipal waste streams due to its environmental persistence and potential
aguatic impact.
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Parameter Technical Specification
Chemical Name N-(2-Hydroxyethyl)benzamide
N-Benzoylethanolamine; 2-
Synonyms )
Benzoylaminoethanol
CAS Number 18838-10-3
Physical State Solid (White to off-white crystals/powder)
Melting Point 52-55 °C
N Soluble in alcohols, chloroform; slightly soluble
Solubility )
in water.[1][2]
Non-listed (Not P or U listed). Manage as Non-
RCRA Status

Halogenated Organic Waste.

Warning (H302: Harmful if swallowed; H319:

Primary Hazards _ S
Causes serious eye irritation).

Strategic Risk Assessment & Segregation

The Scientist’'s Perspective: Effective waste management is not just about compliance; it is
about preventing "unknown chemical cocktails” in the waste stream.

e Segregation Logic: This compound contains a hydroxyl group (-OH) and an amide linkage (-
CONH-). It is non-halogenated. Do not mix with chlorinated solvents (e.g., DCM, Chloroform)
during disposal, as this escalates the cost of incineration and complicates solvent recovery.

o Water Solubility Warning: Although only "slightly" soluble, the hydroxyl group facilitates
partial dissolution in aqueous buffers. Never pour down the drain. Even low concentrations
can disrupt microbial balance in municipal water treatment plants.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Surplus or Expired)

Use this workflow for original containers or bulk solid spills.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Bis_2-hydroxyethyl_benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e PPE Verification: Nitrile gloves (0.11 mm minimum), safety glasses with side shields, and lab
coat.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible
with solids.

o Transfer: Transfer the solid waste into the container.

o Note: If the original container is <50 mL, you may place the entire container inside the
waste jar to minimize dust generation.

e Labeling: Affix a hazardous waste tag.
o Constituents: "N-(2-Hydroxyethyl)benzamide, 98%".[3]

o Hazard Checkbox: [x] Toxic/Irritant.

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol B: Disposal of Reaction Mixtures (Solvent-Based)

Use this workflow if the compound is dissolved in organic solvents (e.g., Methanol, Ethyl
Acetate).

» Stream Identification: Confirm the solvent base.

o If Halogenated (DCM): Use the Halogenated waste stream.

o If Non-Halogenated (MeOH, EtOAc): Use the Non-Halogenated waste stream (Preferred).
e Bulking: Pour the solution into the appropriate 5-Gallon Safety Can (Carboy).

o Critical Step: Leave at least 10% headspace in the carboy to prevent over-pressurization
due to thermal expansion or volatility.

e Log Entry: Record the volume and concentration on the waste log. Example: "500 mL
Methanol containing ~2g N-(2-Hydroxyethyl)benzamide."

Protocol C: Aqueous Waste (Buffers/HPLC Effluent)
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Use this workflow for aqueous solutions containing >1% of the compound.
¢ Collection: Collect in a dedicated "Aqueous Chemical Waste" carboy.

e pH Check: Ensure the pH is between 5 and 9. If the solution is highly acidic or basic due to
other reagents, neutralize it before adding it to the main waste drum to prevent exothermic
reactions.

» Disposal Path: This stream will be sent for fuel blending or incineration, not water treatment.

Visual Workflow: Waste Stream Decision Tree

The following diagram illustrates the logical decision process for disposing of N-(2-
Hydroxyethyl)benzamide based on its physical state and solvent matrix.

Operational Logic

Start: Identify Waste Form to reduce disposal costs,

Key Rule: Segregate Halogensj

Is it a Pure Solid? Is it a Liquid/Solution?

DISPOSAL A:
Solid Organic Waste Bin Identify Solvent Base
(Incineration)

Contains Halogens |Organics (No Halogens) Water/Buffer Base

DISPOSAL B1:
Halogenated Waste Stream
(e.g., DCM, Chloroform)

DISPOSAL B2: DISPOSAL C:

Non-Halogenated Waste Stream
(e.g., MeOH, Acetone)

Aqueous Chemical Waste
(Do NOT Drain Pour)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating N-(2-Hydroxyethyl)benzamide waste streams to
ensure regulatory compliance and cost-efficiency.

Emergency Response (Spill Procedures)

In the event of a spill, rapid containment prevents the spread of particulate matter.

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear N95 dust mask (for solids), goggles, and nitrile gloves.

Containment:

o Solid Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder slightly with a damp
paper towel to prevent dust generation, then scoop into a waste jar.

o Liquid Spill: Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe the surface with a soap and water solution. The compound is soluble
in alcohols; a final wipe with 70% ethanol ensures no residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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